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Compound of Interest

Compound Name: Holmium;indium

Cat. No.: B15488320

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the magnetic properties of the
intermetallic compound Holmium-Indium-3 (Holns). Detailed experimental protocols for key
characterization techniques are included to facilitate the replication and extension of these
findings.

Introduction

Holns is an intermetallic compound that exhibits antiferromagnetic ordering at low
temperatures. Understanding the magnetic structure and behavior of such materials is crucial
for the development of new technologies in data storage, spintronics, and other magnetic
applications. This document summarizes the key magnetic properties of Holns and provides
detailed protocols for its characterization.

Magnetic Properties of Holns

Holns undergoes a transition from a paramagnetic to an antiferromagnetic state at a Néel
temperature (Tn) of 11.5 £ 0.5 K. The magnetic structure is characterized by a doubling of the
chemical unit cell with a tetragonal symmetry. In this ordered state, the magnetic moments of
the Holmium (Ho) atoms are aligned in opposite directions in adjacent (110) magnetic planes.
The direction of these moments forms an angle of 58 + 5° with the crystallographic c-axis. The
experimentally observed saturation ordered moment is approximately 10% lower than the
theoretically calculated value.
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Data Presentation

Table 1: Key Magnetic Properties of Holns

Property Value

Magnetic Ordering Antiferromagnetic

Néel Temperature (Tn) 115+ 05K

Magnetic Structure Doubled chemical cell, tetragonal symmetry
Moment Alignment Antiparallel in adjacent (110) planes
Moment Direction 58 + 5° with the c-axis

Saturation Ordered Moment ~10% less than calculated value

Table 2: Representative Magnetic Susceptibility of Holns (Hypothetical Data)

Note: Specific experimental data for the magnetic susceptibility of Holns as a function of
temperature is not readily available in the public domain. The following table presents
hypothetical yet plausible data based on the known antiferromagnetic behavior of the material,
illustrating the expected trend.

Molar Magnetic Susceptibilit
Temperature (K) = i Y (xm)

(cm3/mol)
5 0.020
10 0.024
11.5 (Tn) 0.025 (Peak)
20 0.022
50 0.015
100 0.008
300 0.003
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Table 3: Representative Specific Heat Capacity of Holns (Hypothetical Data)

Note: Specific experimental data for the specific heat capacity of Holns as a function of
temperature is not readily available in the public domain. The following table presents
hypothetical yet plausible data, showcasing the expected lambda-like anomaly at the Néel
temperature, which is characteristic of a second-order phase transition.

Temperature (K) Specific Heat Capacity (Cp) (J/mol-K)
5 5

10 15

11.5 (Tn) 30 (Peak)

15 12

20 8

50 15

100 25

300 27

Experimental Protocols
Neutron Powder Diffraction

Objective: To determine the crystal and magnetic structure of Holns.
Methodology:

o Sample Preparation: A polycrystalline sample of Holns is synthesized by arc-melting
stoichiometric amounts of high-purity Holmium and Indium under an inert argon atmosphere.
The resulting ingot is annealed to ensure homogeneity. The sample is then ground into a fine
powder.

 Instrument: A high-resolution neutron powder diffractometer is used.

o Experimental Conditions:
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o Neutron Wavelength (A): Typically in the range of 1.5 - 2.5 A, selected to provide good
resolution for the expected magnetic Bragg peaks.

o Temperature Range: Data is collected at various temperatures above and below the Néel
temperature (e.g., from 1.5 K to 30 K) to observe the magnetic phase transition. A
measurement in the paramagnetic region (e.g., at 30 K) is crucial for determining the
nuclear structure.

o Scattering Angle (28) Range: A wide angular range (e.g., 5° to 150°) is scanned to collect
a sufficient number of Bragg reflections for structural refinement.

o Data Analysis:

o The diffraction pattern obtained above Tn is used to refine the crystal structure using
Rietveld analysis.

o The diffraction pattern below Tn will show additional peaks (magnetic Bragg peaks) arising
from the ordered magnetic moments. The positions and intensities of these magnetic
peaks are used to determine the magnetic structure, including the size and orientation of
the magnetic moments.

Magnetic Susceptibility Measurement

Objective: To determine the Néel temperature and characterize the magnetic behavior of Holns.
Methodology:

o Sample Preparation: A small, accurately weighed portion of the polycrystalline Holns sample
is used.

e Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a
Vibrating Sample Magnetometer (VSM) is employed.

o Experimental Conditions:

o Applied Magnetic Field (H): Alow DC magnetic field (e.g., 100 Oe) is applied to probe the
magnetic susceptibility without significantly perturbing the antiferromagnetic ordering.
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o Temperature Range: Measurements are performed over a wide temperature range,
typically from 2 K to 300 K, to observe the transition from the antiferromagnetic to the
paramagnetic state.

o Measurement Modes: Both zero-field-cooled (ZFC) and field-cooled (FC) measurements
are performed. In ZFC mode, the sample is cooled in the absence of a magnetic field, and
then the measurement is taken while warming in the applied field. In FC mode, the sample
is cooled in the presence of the applied field.

o Data Analysis:

o The magnetic susceptibility (x) is calculated as M/H, where M is the measured
magnetization.

o The Néel temperature (Tn) is identified as the temperature at which the magnetic
susceptibility shows a sharp peak.

o In the paramagnetic region (T > Tn), the susceptibility is expected to follow the Curie-
Weiss law, x = C / (T - 8), where C is the Curie constant and 8 is the Weiss temperature.
Fitting the high-temperature data to this law provides information about the effective
magnetic moment of the Ho3* ions and the nature of the magnetic interactions.

Specific Heat Capacity Measurement

Objective: To confirm the magnetic phase transition at the Néel temperature through a
thermodynamic measurement.

Methodology:

o Sample Preparation: A small, well-characterized piece of the Holns sample with a known
mass is used.

e Instrument: A physical property measurement system (PPMS) with a heat capacity
measurement option is utilized. The relaxation (time-constant) method is a common
technique.

o Experimental Conditions:
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o Temperature Range: The specific heat capacity (Cp) is measured as a function of
temperature, typically from below 2 K to above 30 K, to clearly resolve the anomaly at the
magnetic ordering temperature.

o Magnetic Field: Measurements are typically performed in zero applied magnetic field to
observe the intrinsic behavior. Measurements in applied fields can also be performed to
study the effect of the field on the magnetic transition.

o Data Analysis:
o The specific heat capacity is plotted as a function of temperature.

o Alambda-like anomaly (a sharp peak) in the Cp vs. T curve is indicative of a second-order
phase transition, and the peak position corresponds to the Néel temperature (Tn).

o By integrating the magnetic contribution to the specific heat (after subtracting the lattice
contribution, often estimated from a non-magnetic isostructural compound), the magnetic
entropy change associated with the transition can be calculated.

Visualizations
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Workflow for Neutron Powder Diffraction of Holns.
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SQUID/VSM Measurement Data Analysis
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Workflow for Magnetic Susceptibility Measurement.
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Workflow for Specific Heat Capacity Measurement.

» To cite this document: BenchChem. [Characterization of the Magnetic Properties of Holns:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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